Cas no 61326-03-2 (7-fluoro-10-piperazin-1-yl-9H-thieno[3,2-b][1,5]benzodiazepine)

• Product name: 7-fluoro-10-piperazin-1-yl-9H-thieno[3,2-b][1,5]benzodiazepine
• CAS No: 61326-03-2
• MF: C₁₅H₁₅FN₄S
• MW: 302.369804620743
• CID: 1627919
• PubChem ID: 135574043

7-fluoro-10-piperazin-1-yl-9H-thieno[3,2-b][1,5]benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-10-piperazin-1-yl-9H-thieno[3,2-b][1,5]benzodiazepine
• 7-fluoro-4-piperazin-1-yl-5H-thieno[2,3-c][1,5]benzodiazepine
• SCHEMBL11531624
• DTXSID50976822
• 7-Fluoro-10-(piperazin-1-yl)-9H-thieno[3,2-b][1,5]benzodiazepine
• CHEMBL169583
• BRN 1027487
• 7-Fluoro-10-(1-piperazinyl)-4H-thieno(3,2-b)(1,5)benzodiazepine
• 4H-Thieno(3,2-b)(1,5)benzodiazepine, 7-fluoro-10-(1-piperazinyl)-
• 61326-03-2

• Inchi： InChI=1S/C15H15FN4S/c16-10-1-2-11-13(9-10)19-15(20-6-4-17-5-7-20)14-12(18-11)3-8-21-14/h1-3,8-9,17-18H,4-7H2
• InChI Key： OWSURGNDMLAKCU-UHFFFAOYSA-N
• SMILES： C1CN(CCN1)C2=NC3=C(C=CC(=C3)F)NC4=C2SC=C4

Computed Properties

• Exact Mass: 302.10035
• Monoisotopic Mass: 302.10014583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 43.95